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Compound of Interest

Compound Name: Tussilagone

Cat. No.: B1682564

Essential Safety and Handling Guide for
Tussilagone

This guide provides essential safety, handling, and disposal information for Tussilagone,
tailored for researchers, scientists, and drug development professionals. The information is
compiled from available safety data and general laboratory best practices. It is important to
note that a comprehensive, official Safety Data Sheet (SDS) for Tussilagone was not found in
the public domain; therefore, a cautious approach to handling is recommended.

Physical and Chemical Properties

Tussilagone is a natural compound isolated from the flower buds of Tussilago farfara. It is
supplied as a powder and is noted to be light-sensitive.
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Property Value

CAS Number 104012-37-5

Molecular Formula C23H340s5

Molecular Weight 390.51 g/mol

Appearance Powder

Purity >98%

Solubility DMSO: 78 mg/mL (199.73 mM)
Storage Store at -20°C

Hazard Identification and Safety Precautions

There is conflicting information regarding the hazardous nature of Tussilagone. While one
source suggests it is not considered hazardous under OSHA standards, another provides GHS
hazard classifications.[1][2] To ensure user safety, the more stringent warnings should be
heeded.

Hazard Class GHS Pictogram Signal Word Hazard Statement

o ] H302: Harmful if
Acute Toxicity, Oral GHSO07 Warning

swallowed
Skin _ H315: Causes skin
) o GHSO07 Warning o
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious
o GHSO07 Warning L
Damage/Irritation eye irritation
Specific Target Organ ] H335: May cause
o GHSO07 Warning ] o
Toxicity respiratory irritation

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1682564?utm_src=pdf-body
https://images.thdstatic.com/catalog/pdfImages/1e/1eb41f43-cced-4178-a46d-1d2b73ca1647.pdf
https://labsolu.ca/product/tussilagone/
https://labsolu.ca/product/tussilagone/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

It has also been noted that Tussilagone may cause adverse liver effects.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is crucial when handling
Tussilagone. The following PPE is recommended as a baseline for handling both the powder
and solutions.

Specifications & Best
PPE Category Item Practi
ractices

Wear standard laboratory
) o nitrile gloves. Immediately
Hand Protection Nitrile gloves )
change gloves if they become

contaminated.

Essential for protecting the
) Safety glasses with side eyes from splashes of
Eye Protection ) ] ]
shields or goggles solutions or contact with the

powder.

A standard lab coat should be
) worn to protect skin and
Body Protection Laboratory coat ) )
clothing from potential

contamination.

When handling larger
quantities of the powder, a
dust mask or a NIOSH/MSHA-
Respiratory Protection Dust mask or respirator approved respirator should be
worn to prevent inhalation.[1]
Work should be conducted in a

well-ventilated area.

Operational and Disposal Plans
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The following procedural guidance outlines the safe handling, use, and disposal of
Tussilagone in a laboratory setting.

Step-by-Step Handling and Solution Preparation

o Preparation and Weighing:
o Ensure the work area, such as a chemical fume hood, is clean and uncluttered.
o Wear all required PPE as outlined in the table above.
o When weighing the powder, do so in a manner that minimizes dust generation.
e Dissolving:

o In a suitable container, such as a centrifuge tube or flask, add the desired solvent to the
accurately weighed Tussilagone powder.

o Securely cap the container and mix by vortexing or gentle agitation until the solid is
completely dissolved.

e Storage:
o Solid Form: Store the solid compound in a tightly sealed, light-resistant container at -20°C.

o Stock Solutions: For long-term storage, it is recommended to store stock solutions at
-20°C or -80°C.

Spill and Emergency Procedures

o Spill: In the event of a spill, prevent further leakage if it is safe to do so. For liquid spills,
absorb with an inert material. For solid spills, carefully sweep or scoop the material to avoid
creating dust. Place all contaminated materials into a properly labeled container for disposal.

[1]

o Eye Contact: Immediately rinse the eyes with plenty of water, including under the eyelids. If
irritation persists, seek medical attention.[1]
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» Skin Contact: Wash the affected area thoroughly with soap and water.[1]
 Inhalation: Move to fresh air.[1]

 Ingestion: Rinse the mouth with water and drink plenty of water. Do not induce vomiting.
Never give anything by mouth to an unconscious person.[1]

Disposal Plan

All materials contaminated with Tussilagone, including unused product, solutions, spill cleanup
materials, and empty containers, should be treated as hazardous chemical waste.

Containerization: Collect all Tussilagone waste in a compatible, tightly sealed container. The
original container is often a good choice for waste storage.[3][4]

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the name
"Tussilagone.”

o Storage: Store the waste container in a designated, well-ventilated, and cool area, away
from incompatible materials.

o Disposal: Dispose of the waste through your institution's hazardous waste disposal program.
Do not dispose of Tussilagone down the drain or in regular trash.[5] Empty containers
should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.

[3]

Experimental Protocols and Visualizations

Tussilagone has been shown to have anti-inflammatory effects by modulating specific
signaling pathways.

Tussilagone Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Tussilagone from
receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Tussilagone.

Tussilagone's Effect on Inflammatory Signaling
Pathways

Tussilagone has been found to alleviate inflammatory responses by impacting the Hif-1o/NF-
KB signaling pathway.[6] It also has been shown to induce heme oxygenase-1 (HO-1), which
has anti-inflammatory properties.[7][8]
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Caption: Tussilagone's inhibitory effect on inflammatory signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tussilagone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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